Cas no 881551-34-4 (1,2-diamino-N-(2-phenylethyl)-1H-pyrrolo2,3-bquinoxaline-3-carboxamide)

• Product Name: 1,2-diamino-N-(2-phenylethyl)-1H-pyrrolo2,3-bquinoxaline-3-carboxamide
• CAS No: 881551-34-4
• MF: C₁₉H₁₈N₆O
• MW: 346.38582277298
• CID: 5438737
• PubChem ID: 7463034
• Update Time: 2025-06-11

1,2-diamino-N-(2-phenylethyl)-1H-pyrrolo2,3-bquinoxaline-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1,2-Diamino-N-(2-phenylethyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide
• STL457027
• F3225-4921
• 1,2-diamino-N-phenethyl-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide
• 881551-34-4
• Z992946430
• AKOS024480964
• 1,2-diamino-N-(2-phenylethyl)pyrrolo[3,2-b]quinoxaline-3-carboxamide
• 1,2-diamino-N-(2-phenylethyl)-1H-pyrrolo2,3-bquinoxaline-3-carboxamide

• Inchi： 1S/C19H18N6O/c20-17-15(19(26)22-11-10-12-6-2-1-3-7-12)16-18(25(17)21)24-14-9-5-4-8-13(14)23-16/h1-9H,10-11,20-21H2,(H,22,26)
• InChI Key： FKTHFVIEVDVNFJ-UHFFFAOYSA-N
• SMILES： O=C(C1=C(N)N(C2C1=NC1C=CC=CC=1N=2)N)NCCC1C=CC=CC=1

Computed Properties

• Exact Mass: 346.15420922g/mol
• Monoisotopic Mass: 346.15420922g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 496
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 112Ų

Experimental Properties

• Density: 1.44±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 12.37±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines

Additional information on 1,2-diamino-N-(2-phenylethyl)-1H-pyrrolo2,3-bquinoxaline-3-carboxamide

Introduction to 1,2-diamino-N-(2-phenylethyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide (CAS No. 881551-34-4)

The compound 1,2-diamino-N-(2-phenylethyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide, identified by its CAS number 881551-34-4, represents a significant advancement in the field of medicinal chemistry. This heterocyclic molecule has garnered considerable attention due to its unique structural framework and promising biological activities. The presence of both pyrrole and quinoxaline moieties in its structure endows it with the potential to interact with multiple biological targets, making it a valuable candidate for further exploration in drug discovery.

Recent studies have highlighted the importance of bifunctional scaffolds in the development of novel therapeutic agents. The combination of a pyrrole ring and a quinoxaline core in 1,2-diamino-N-(2-phenylethyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide provides a versatile platform for modulating various biological pathways. Specifically, the pyrrole moiety is known to exhibit properties that can influence enzyme inhibition, while the quinoxaline segment is recognized for its ability to interact with DNA and RNA, suggesting potential applications in anticancer and antiviral therapies.

One of the most intriguing aspects of this compound is its potential as an inhibitor of kinases, which are critical enzymes involved in numerous cellular processes, including cell proliferation and differentiation. The structural features of 1,2-diamino-N-(2-phenylethyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide allow it to mimic natural substrates or bind to allosteric sites on kinases, thereby disrupting their function. Preliminary computational studies have indicated that this compound may exhibit high selectivity for certain kinases, minimizing off-target effects and enhancing therapeutic efficacy.

In addition to its kinase inhibitory properties, research has also explored the potential of 1,2-diamino-N-(2-phenylethyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide as a modulator of neurotransmitter receptors. The phenethylamine side chain attached to the pyrrole ring suggests that this compound could interact with serotonin or dopamine receptors, which are implicated in conditions such as depression, anxiety, and neurodegenerative diseases. This dual functionality makes it an attractive candidate for developing treatments that address multiple symptoms simultaneously.

The synthesis of 1,2-diamino-N-(2-phenylethyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide involves a multi-step process that requires careful optimization to ensure high yield and purity. The introduction of the 2-phenylethyl group at the N-position introduces steric hindrance that can fine-tune binding interactions with biological targets. Advanced synthetic techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to construct the complex heterocyclic framework efficiently.

Biological evaluation of this compound has revealed promising results in vitro. Initial assays have demonstrated significant inhibitory activity against several kinases, including those overexpressed in cancer cells. Furthermore, preliminary pharmacokinetic studies indicate that 1,2-diamino-N-(2-phenylethyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide exhibits favorable solubility and metabolic stability, suggesting potential for further development into an oral therapeutic agent.

The integration of computational chemistry and experimental validation has been crucial in understanding the mechanism of action of this compound. Molecular docking studies have provided insights into how 1,2-diamino-N-(2-phenylethyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide interacts with its target proteins at an atomic level. These findings have guided modifications to improve potency and selectivity while minimizing side effects.

Future directions for research on 1,2-diamino-N-(2-phenylethyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide include exploring its efficacy in animal models and conducting more extensive toxicological assessments. Collaborative efforts between synthetic chemists and biologists are essential to translate laboratory findings into viable therapeutic options for patients. The unique structural features and biological activities make this compound a compelling subject for further investigation in the quest for novel medicines.

In conclusion,1,2-diamino-N-(2-phenylethyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide (CAS No. 881551-34-4) represents a promising lead compound with potential applications across multiple therapeutic areas. Its bifunctional scaffold offers versatility in targeting various biological processes, while its favorable pharmacokinetic properties make it an attractive candidate for drug development. Continued research efforts are warranted to fully elucidate its therapeutic potential and bring it closer to clinical application.